Cas no 15199-41-4 (1,2-Cyclododecanediol)

• Product Name: 1,2-Cyclododecanediol
• CAS No: 15199-41-4
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• MDL: MFCD01321150
• CID: 220982
• PubChem ID: 87566494
• Update Time: 2025-10-29

1,2-Cyclododecanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclododecanediol
• 1,2-Cyclododecanediol (cis- and trans- mixture)
• 1,2-Cyclododecadien
• 1,2-Cyclododecadiene
• 1,2-cyclododecandiol
• 1.2-Cyclododekadien
• Cyclododeca-1,2-dien
• Cyclododecan-1,2-diol
• cyclododecane-1,2-diol
• EINECS 239-256-5
• Cyclododecanediol
• 1,2-Cyclododecanediol 1,2-CYCLODODECANEDIOL (CIS+ TRANS)
• cis-
• trans-mixture
• cis-/trans-mixture
• 1,2-CYCLODODECANEDIOL (CIS- AND TRANS- MIXTURE) 87+%
• 1,2-Cyclododecanediol,(1R,2R)-
• 1,2-Cyclododecanediol,[1S-(1R*,2R*)]- (9CI)
• HAMFVYJFVXTJCJ-UHFFFAOYSA-
• CS-0447144
• DTXSID00934391
• InChI=1/C12H24O2/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14/h11-14H,1-10H2
• 1,2-Cyclododecanediol(cis+ trans)
• AKOS024332884
• 15199-41-4
• SCHEMBL560334
• T70323
• MFCD01321150
• NS00051517
• HAMFVYJFVXTJCJ-UHFFFAOYSA-N

• MDL： MFCD01321150
• Inchi： 1S/C12H24O2/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14/h11-14H,1-10H2
• InChI Key： HAMFVYJFVXTJCJ-UHFFFAOYSA-N
• SMILES： OC1CCCCCCCCCCC1O

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 121.0 to 125.0 deg-C
• PSA: 40.46000
• LogP: 2.62280
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Cyclododecanediol

Recent Advances in the Study of 1,2-Cyclododecanediol (CAS: 15199-41-4) and Its Applications in Chemical Biology and Pharmaceutical Research

1,2-Cyclododecanediol (CAS: 15199-41-4) is a cyclic diol compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The findings discussed herein are based on a comprehensive review of recent peer-reviewed literature, industry reports, and technical documents.

The synthesis of 1,2-Cyclododecanediol has been a subject of interest for chemists due to its complex cyclic structure. Recent studies have explored more efficient and sustainable synthetic routes, including catalytic hydrogenation and enzymatic methods. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using ruthenium-based catalysts, which significantly improved the yield and reduced the environmental impact of the synthesis process. These advancements are critical for scaling up production for industrial and pharmaceutical applications.

In the realm of chemical biology, 1,2-Cyclododecanediol has shown promise as a building block for the development of novel biomaterials and drug delivery systems. Its rigid cyclic structure and hydroxyl functional groups make it an attractive candidate for designing supramolecular assemblies and hydrogels. A recent study in Biomaterials Science highlighted its use in creating pH-responsive hydrogels for controlled drug release, demonstrating enhanced stability and biocompatibility compared to traditional linear diols.

Pharmaceutical research has also explored the therapeutic potential of 1,2-Cyclododecanediol derivatives. Preliminary in vitro and in vivo studies have indicated that certain derivatives exhibit anti-inflammatory and antimicrobial properties. For example, a 2022 study in the European Journal of Medicinal Chemistry reported that a sulfonated derivative of 1,2-Cyclododecanediol showed significant activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a lead compound for new antibiotics. Further research is needed to elucidate the mechanism of action and optimize the pharmacokinetic properties of these derivatives.

Despite these promising developments, challenges remain in the widespread adoption of 1,2-Cyclododecanediol in pharmaceutical applications. Issues such as scalability of synthesis, cost-effectiveness, and long-term toxicity profiles need to be addressed. Ongoing research is focused on overcoming these hurdles, with collaborative efforts between academia and industry playing a pivotal role. For instance, a recent partnership between a leading pharmaceutical company and a university research group aims to develop greener synthetic methods and conduct comprehensive preclinical studies.

In conclusion, 1,2-Cyclododecanediol (CAS: 15199-41-4) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in synthesis, biomaterial design, and therapeutic applications underscore its value as a subject of ongoing investigation. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ensuring that this compound can fulfill its promise in addressing unmet medical needs.